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Compound of Interest

Compound Name: 3,5-Diiodo-L-tyrosine dihydrate

Cat. No.: B102990

An In-depth Technical Guide to 3,5-Diiodo-L-tyrosine Dihydrate: Chemical Properties and
Stability

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the chemical properties and
stability of 3,5-Diiodo-L-tyrosine dihydrate. The information is curated for professionals in
research and drug development who utilize this compound in their work.

Core Chemical Properties

3,5-Diiodo-L-tyrosine dihydrate is a halogenated derivative of the amino acid L-tyrosine.[1] It
serves as a crucial intermediate in the biosynthesis of thyroid hormones.[2][3][4] The presence
of two iodine atoms on the tyrosine ring significantly influences its chemical and biological
characteristics.

Quantitative Data Summary

The fundamental physicochemical properties of 3,5-Diiodo-L-tyrosine dihydrate are
summarized in the table below for easy reference and comparison.
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Molecular Formula

CoHol2NOs - 2H20

[1]

Molecular Weight 469.01 g/mol [1][3]

CAS Number 18835-59-1 [1]I3]
Light yellow or white crystalline

Appearance [1]
powder

Melting Point 200 °C (decomposes) [1]
Water: 0.617 g/L at 25°C[5]
DMSO: 50 mg/mL (with

Solubility sonication)[6] 4 M NH4OH in [5161[7]

Methanol: 50 mg/mL PBS (pH
7.2): 0.30 mg/mL[7]

Optical Rotation

[a]D2° = +0.6 to +1.8° (c=5in
1N HCI)

[1]

pKa Values

pKi: 2.12, pK2: 6.48, pKs: 7.82

[5]

Stability and Storage

Proper handling and storage are critical to maintain the integrity of 3,5-Diiodo-L-tyrosine

dihydrate.

General Stability

The compound is stable under normal, recommended storage temperatures and pressures.[8]

However, it is sensitive to certain conditions.

Incompatibilities and Degradation

» Strong Oxidizing Agents: Avoid contact with strong oxidizing agents.[8][9]

e Moisture: The compound is sensitive to moisture and moist air.[8][9]
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» Hazardous Decomposition Products: Upon thermal decomposition, it may generate irritating
and highly toxic gases, including carbon monoxide, carbon dioxide, nitrogen oxides, and
hydrogen iodide.[8][9]

Recommended Storage Protocols

o Temperature: Store in a refrigerator at approximately 4°CJ[8] or frozen at -20°C for long-term
storage.[6][10]

» Container: Keep the container tightly closed and store in a cool, dry, and well-ventilated area.
[81[91[10]

o Atmosphere: Protect from light and moisture.

Experimental Protocols

This section details methodologies for the analysis and handling of 3,5-Diiodo-L-tyrosine
dihydrate.

High-Performance Liquid Chromatography (HPLC)
Analysis
An established HPLC method allows for the simultaneous analysis of iodide and various thyroid

hormone precursors, including 3,5-Diiodo-L-tyrosine (DIT).[11]

o Objective: To separate and quantify DIT from a mixture containing other iodinated
compounds like iodide, 3-lodo-L-tyrosine (MIT), and thyroid hormones (T2, T3, T4).[11]

e Column: A mixed-mode Primesep D column is effective. This column possesses both
hydrophobic and anion-exchange properties, enabling the retention of both the very polar
iodide ion and the more hydrophobic hormones.[11]

o Dimensions: 150 mm length x 4.6 mm diameter
o Particle Size: 5 um

» Mobile Phase: An acidic mobile phase containing trifluoroacetic acid (TFA) as an ionic
modifier provides stable pH and sufficient ionic strength.[11]
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o Detection: The mobile phase composition is suitable for various detection methods, including
UV, Mass Spectrometry (MS), Evaporative Light Scattering Detector (ELSD), and Charged
Aerosol Detector (CAD).[11]

Safe Handling and Personal Protection

Due to its potential as an irritant, proper safety precautions are mandatory.

o Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation
or within a process enclosure to minimize dust generation.[8][10]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate chemical safety goggles or glasses.[8][10]

o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[8]
[10]

o Respiratory Protection: If dust is generated, use a NIOSH or European Standard EN 149
approved respirator.[3]

Accidental Release Measures

In case of a spill, follow these procedures:

Equip appropriate personal protective equipment, including a dust respirator and chemical-
resistant gloves.[8]

¢ Clean up spills immediately.[8]

e Sweep up or absorb the material and place it into a suitable, clean, dry, and closed container
for disposal.[8]

e Avoid generating dusty conditions.[8]

o Ensure adequate ventilation in the area of the spill.[8]

Visualized Pathways and Workflows

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://sielc.com/35-diiodo-l-tyrosine-dihydrate
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://aksci.com/sds/F525_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://aksci.com/sds/F525_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://aksci.com/sds/F525_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5490149_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagrams illustrate key relationships and processes involving 3,5-Diiodo-L-
tyrosine.
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L-Tyrosine

'

Monoiodotyrosine (MIT)

Coupling with DIT (partially) Trilodothyronine (T3)

-

Coupling with MIT Thyroxine (T4)

3,5-Diiodo-L-tyrosine (DIT)
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Sample Preparation

Obtain Sample

:

Dissolve in appropriate solvent
(e.g., DMSO, Methanolic NH40OH)

'

Filter Sample

HPLC Analysis

Inject into HPLC System

'

Separation on
Mixed-Mode Column

'

Detection (UV, MS, etc.)

Data Processing

Generate Chromatogram

i

Quantify DIT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [chemical properties and stability of 3,5-Diiodo-L-
tyrosine dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102990#chemical-properties-and-stability-of-3-5-
diiodo-I-tyrosine-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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